2-[(4-Methoxyphenyl)methyl]-4-methylphenol

• CAS RN: 74317-95-6
• Molecular Formula: C15H16O2
• Molecular Weight: 228.29 g/mol
• IUPAC Name: 2-[(4-methoxyphenyl)methyl]-4-methylphenol
• InChI: InChI=1S/C15H16O2/c1-11-3-8-15(16)13(9-11)10-12-4-6-14(17-2)7-5-12/h3-9,16H,10H2,1-2H3
• InChI Key: MBYWJGUJYZOHRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)CC2=CC=C(C=C2)OC

Description

2-[(4-Methoxyphenyl)methyl]-4-methylphenol is a useful research compound. Its molecular formula is C15H16O2 and its molecular weight is 228.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (2-benzyloxy-5-methoxyphenyl)-(4-methoxyphenyl)-methanol (1.46 g, 4.3 mmol) in methanol (20 ml), a 20% palladium hydroxide catalyst (73 mg) was added and furthermore 36% HCl (0.1 mL) was added thereto. The mixture was stirred under a hydrogen atmosphere for 72 hours, and then the catalyst was filtered off. The solvent was distilled under reduced pressure, and the obtained residue was purified by silica gel column chromatography [developing solution=ethyl acetate:n-hexane (1:4)] to obtain the title compound (0.8 g, 80%).